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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidic properties of 2-
aminobenzenesulfonic acid, also known as orthanilic acid. The document details the
compound's dissociation constants (pKa values), outlines the experimental methodologies
used for their determination, and presents a visual representation of its dissociation equilibria.

Data Presentation: Acidity Constants

2-Aminobenzenesulfonic acid is an amphoteric molecule, possessing both a highly acidic
sulfonic acid group and a weakly basic amino group. In solution, it primarily exists as a
zwitterion, where the acidic proton from the sulfonic acid group has been transferred to the
amino group.[1] The acidity of this compound is characterized by two distinct pKa values,
corresponding to the deprotonation of the sulfonic acid group and the anilinium ion.

The pKa value for the sulfonic acid group is well-documented. However, the specific
experimental pKa value for the anilinium group of 2-aminobenzenesulfonic acid is less
commonly reported. The sulfonic acid is a strong acid, while the anilinium ion is a much weaker
acid.
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. Dissociation
Functional Group pKa Value (at 25°C) Reference
Constant (Ka)

Sulfonic Acid (-SOsH) 2.46 3.47 x 1073 [2]

Sulfonic Acid (-SOsH) 2.48 3.31x10°3

o Not explicitly found in Not explicitly found in
Anilinium lon (-NHs*)
searches searches

Note: The pKa of the anilinium ion in 2-aminobenzenesulfonic acid is expected to be
influenced by the electron-withdrawing nature of the sulfonate group. For comparison, the pKa
of the anilinium ion is 4.6.

Dissociation Equilibria of 2-Aminobenzenesulfonic
Acid

The dissociation of 2-aminobenzenesulfonic acid in agueous solution can be represented by
the following equilibria, highlighting its zwitterionic nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Orthanilic acid - Wikipedia [en.wikipedia.org]
e 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

 To cite this document: BenchChem. [Acidity of 2-Aminobenzenesulfonic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677500#acidity-of-2-aminobenzenesulfonic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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